Cas no 1805734-74-0 (4-Bromo-2-(3-bromopropyl)benzoyl chloride)

• Product Name: 4-Bromo-2-(3-bromopropyl)benzoyl chloride
• CAS No: 1805734-74-0
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4971499
• Update Time: 2025-10-28

4-Bromo-2-(3-bromopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-bromopropyl)benzoyl chloride

• Inchi： 1S/C10H9Br2ClO/c11-5-1-2-7-6-8(12)3-4-9(7)10(13)14/h3-4,6H,1-2,5H2
• InChI Key： GCJBAAJIZUFRJK-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=CC=1C(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1

Additional information on 4-Bromo-2-(3-bromopropyl)benzoyl chloride

4-Bromo-2-(3-bromopropyl)benzoyl Chloride: A Comprehensive Overview

4-Bromo-2-(3-bromopropyl)benzoyl chloride is a versatile organic compound with the CAS number 1805734-74-0. This compound is widely recognized in the field of organic chemistry for its unique structure and potential applications in various industries. The molecule consists of a benzoyl chloride group substituted with bromine atoms at specific positions, making it a valuable intermediate in the synthesis of complex molecules. Recent studies have highlighted its role in the development of advanced materials and pharmaceuticals, underscoring its importance in modern chemical research.

The structure of 4-bromo-2-(3-bromopropyl)benzoyl chloride is characterized by a benzene ring with two bromine substituents. One bromine atom is located at the para position relative to the benzoyl chloride group, while the other is attached to a propyl chain at the meta position. This arrangement imparts unique electronic and steric properties to the molecule, making it highly reactive under certain conditions. Researchers have exploited these properties to design novel synthetic pathways for producing biologically active compounds and high-performance polymers.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 4-bromo-2-(3-bromopropyl)benzoyl chloride. Traditionally, this compound was prepared through Friedel-Crafts acylation reactions, but modern techniques now employ more efficient catalysts and reaction conditions. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product. These improvements have made 4-bromo-2-(3-bromopropyl)benzoyl chloride more accessible for large-scale production and application in industrial settings.

In terms of applications, 4-bromo-2-(3-bromopropyl)benzoyl chloride has found extensive use as an intermediate in drug discovery programs. Its ability to undergo nucleophilic acyl substitution reactions makes it an ideal building block for constructing complex pharmacophores. Recent studies have demonstrated its utility in synthesizing inhibitors for various enzyme targets, including kinases and proteases. Additionally, this compound has been employed in the development of advanced materials such as polyurethanes and thermoplastics, where its brominated structure contributes to enhanced thermal stability and flame retardancy.

The reactivity of 4-bromo-2-(3-bromopropyl)benzoyl chloride is further enhanced by its ability to participate in cross-coupling reactions. For example, Suzuki-Miyaura coupling reactions have been successfully utilized to attach various aryl or alkenyl groups to the brominated positions of the molecule. This capability has opened new avenues for designing functional materials with tailored properties. Researchers are actively exploring its potential in creating bio-inspired materials that mimic natural structures, such as self-healing polymers and stimuli-responsive systems.

From an environmental perspective, understanding the degradation pathways of 4-bromo-2-(3-bromopropyl)benzoyl chloride is crucial for ensuring sustainable chemical practices. Recent investigations have revealed that this compound undergoes hydrolysis under specific conditions, yielding biodegradable byproducts. These findings are particularly relevant for industries seeking to minimize their environmental footprint by adopting greener synthetic methods.

In conclusion, 4-bromo-2-(3-bromopropyl)benzoyl chloride stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications make it an indispensable tool for researchers across diverse disciplines. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even greater role in shaping the future of chemical innovation.